Cas no 3093-97-8 (6-Fluoro-1H-indole-2-carboxylic acid)

• Product Name: 6-Fluoro-1H-indole-2-carboxylic acid
• CAS No: 3093-97-8
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD01863162
• CID: 43804
• PubChem ID: 4307444
• Update Time: 2025-04-18

6-Fluoro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1H-indole-2-carboxylic acid
• 6-Fluoroindole-2-carboxylic Acid
• 1H-INDOLE-2-CARBOXYLIC ACID,6-FLUORO-
• 2-carboxy-6-fluoroindole
• 6-Fluor-indol-2-carbonsaeure
• F0835
• DTXSID50401780
• CS-W001533
• HMS1699P02
• Z119989546
• 3093-97-8
• 1H-Indole-2-carboxylic acid, 6-fluoro-
• AMY1914
• AKOS000302315
• BCP26686
• BB 0248960
• SY041968
• J-518701
• MFCD01863162
• SB18478
• FT-0601324
• BH-0440
• 6-Fluoro-1H-indole-2-carboxylicacid
• A15467
• AC-9840
• SCHEMBL1144377
• EN300-15088
• DB-005394
• STK893465
• DTXCID80352635
• 815-842-1

• MDL： MFCD01863162
• Inchi： 1S/C9H6FNO2/c10-6-2-1-5-3-8(9(12)13)11-7(5)4-6/h1-4,11H,(H,12,13)
• InChI Key： LRTIKMXIKAOCDM-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C(C(=O)O)NC=2C=1

Computed Properties

• Exact Mass: 179.03800
• Monoisotopic Mass: 179.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.1A^2

Experimental Properties

• Density: 1.51
• Melting Point: 244-250°C
• Boiling Point: 422.2°C at 760 mmHg
• Flash Point: 209.1 ºC
• Refractive Index: 1.692
• PSA: 53.09000
• LogP: 2.00520
• Sensitiveness: Light Sensitive

6-Fluoro-1H-indole-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 10-15-36/37/38
• Safety Instruction： 7/8-26-36-43
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R10